![molecular formula C12H17F3N2O3 B6174118 N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid CAS No. 2580211-01-2](/img/no-structure.png)
N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid
Description
“N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid” is a chemical compound . It is a building block used in organic synthesis .
Synthesis Analysis
Trifluoroacetic acid (TFA) is commonly used in the manufacturing process to release synthesized peptides from solid-phase resins . TFA or acetate is also used during reversed-phase HPLC purification of peptides . TFA is manufactured using acetate and fluoride as precursors, and residual levels of these compounds may be present whenever TFA is used .Molecular Structure Analysis
The molecular weight of “N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid” is 294.28 . The molecular formula is C12H17F3N2O3 .Physical And Chemical Properties Analysis
“N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid” is a powder . It is stored at room temperature .Safety and Hazards
“N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid” is labeled with the GHS07 pictogram . The signal word is “Warning” and the hazard statements are H302, H315, H319, H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid involves the reaction of 3-aminocyclopentene with propargyl bromide to form N-(3-bromocyclopentyl)prop-2-ynamide. This intermediate is then reacted with ethylenediamine to form N-[2-(3-bromocyclopentyl)ethyl]prop-2-ynamide, which is subsequently treated with sodium azide and then reduced with hydrogen gas to form N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide. The final step involves the addition of trifluoroacetic acid to the product to form the trifluoroacetate salt of the compound.", "Starting Materials": [ "3-aminocyclopentene", "propargyl bromide", "ethylenediamine", "sodium azide", "hydrogen gas", "trifluoroacetic acid" ], "Reaction": [ "3-aminocyclopentene is reacted with propargyl bromide in the presence of a base such as potassium carbonate to form N-(3-bromocyclopentyl)prop-2-ynamide.", "N-(3-bromocyclopentyl)prop-2-ynamide is then reacted with ethylenediamine in the presence of a base such as sodium hydride to form N-[2-(3-bromocyclopentyl)ethyl]prop-2-ynamide.", "N-[2-(3-bromocyclopentyl)ethyl]prop-2-ynamide is treated with sodium azide in the presence of a copper catalyst to form the corresponding azide.", "The azide is then reduced with hydrogen gas in the presence of a palladium catalyst to form N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide.", "Finally, trifluoroacetic acid is added to the product to form the trifluoroacetate salt of the compound." ] } | |
CAS RN |
2580211-01-2 |
Product Name |
N-[2-(3-aminocyclopentyl)ethyl]prop-2-ynamide, trifluoroacetic acid |
Molecular Formula |
C12H17F3N2O3 |
Molecular Weight |
294.3 |
Purity |
95 |
Origin of Product |
United States |
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